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Compound of Interest
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Cat. No.: B1221041 Get Quote

For researchers engaged in the evaluation of antioxidant capacity, the 2,2'-azino-bis(3-

ethylbenzothiazoline-6-sulfonic acid) (ABTS) assay is a widely utilized method. A critical

parameter for ensuring the reliability and accuracy of this assay is the Limit of Detection (LOD),

which represents the lowest concentration of an antioxidant that can be reliably distinguished

from a blank sample. This guide provides a comparative overview of the LOD for the ABTS
assay in relation to other common antioxidant assays, namely the 2,2-diphenyl-1-picrylhydrazyl

(DPPH) and Ferric Reducing Antioxidant Power (FRAP) assays. Detailed experimental

protocols for determining the LOD of the ABTS assay are also presented.

Comparative Analysis of Antioxidant Assays
The selection of an appropriate antioxidant assay is contingent upon the specific research

question and the properties of the sample being investigated. The ABTS, DPPH, and FRAP

assays are all spectrophotometric methods that measure the capacity of a sample to reduce a

colored oxidant. However, they differ in their reaction mechanisms, chromophores, and optimal

reaction conditions, which in turn influences their sensitivity and LOD.
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Assay Principle Wavelength Standard
Limit of
Detection
(LOD)

Linear
Range

ABTS

Scavenging

of the pre-

formed ABTS

radical cation

(ABTS•+)

734 nm Trolox

Typically in

the low µM

range

Varies with

protocol,

often up to

~200 µM

Trolox

equivalents

DPPH

Scavenging

of the stable

DPPH radical

(DPPH•)

517 nm Trolox ~11 µM[1]
100-500

µM[2]

FRAP

Reduction of

the ferric-

tripyridyltriazi

ne (Fe³⁺-

TPZ)

complex to

the ferrous

(Fe²⁺) form

593 nm
Trolox or

FeSO₄

Not explicitly

stated in

search

results

Varies with

protocol

Note: The LOD for the ABTS and FRAP assays can vary significantly depending on the

specific protocol, instrumentation, and standard used. The values presented here are for

comparative purposes. Researchers should always determine the LOD under their specific

experimental conditions.

Experimental Workflow for Determining the Limit of
Detection (LOD)
The following diagram illustrates the key steps involved in establishing the LOD for the ABTS
assay.
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Figure 1. Experimental workflow for LOD determination.

Detailed Experimental Protocols
1. Reagent Preparation:

ABTS Stock Solution (7 mM): Dissolve 38.4 mg of ABTS in 10 mL of deionized water.

Potassium Persulfate Solution (2.45 mM): Dissolve 6.6 mg of potassium persulfate in 10 mL

of deionized water.

ABTS•+ Working Solution: Mix equal volumes of the ABTS stock solution and potassium

persulfate solution. Allow the mixture to stand in the dark at room temperature for 12-16

hours before use. This solution is stable for up to two days when stored in the dark at room

temperature.

Trolox Standard Stock Solution (e.g., 1 mM): Prepare a stock solution of Trolox in a suitable

solvent (e.g., ethanol or methanol).

Phosphate Buffered Saline (PBS): pH 7.4.
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2. Assay Procedure:

Dilution of ABTS•+ Working Solution: Before the assay, dilute the ABTS•+ working solution

with PBS to an absorbance of 0.70 ± 0.02 at 734 nm.

Preparation of Blank Samples: Prepare at least 7-10 blank samples by mixing the diluted

ABTS•+ working solution with the same solvent used for the Trolox standards.

Preparation of Low Concentration Trolox Standards: Prepare a series of low-concentration

Trolox standards by diluting the stock solution. The concentrations should be close to the

expected LOD.

Absorbance Measurement:

Add a small volume of the blank or Trolox standard to a microplate well or cuvette.

Add a larger volume of the diluted ABTS•+ working solution.

Incubate for a specific time (e.g., 6 minutes) at room temperature.

Measure the absorbance at 734 nm.

3. Calculation of LOD:

Calculate the mean (average) absorbance of the blank samples.

Calculate the standard deviation (SD) of the absorbance of the blank samples.

Generate a calibration curve by plotting the absorbance of the low-concentration Trolox

standards against their known concentrations.

Determine the slope of the linear portion of the calibration curve.

Calculate the LOD using the following formula: LOD = 3.3 * (SD of the blank / Slope of the

calibration curve)

1. Reagent Preparation:
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DPPH Stock Solution (e.g., 0.1 mM): Dissolve 3.94 mg of DPPH in 100 mL of methanol or

ethanol.

Trolox Standard Stock Solution (e.g., 1 mM): Prepare a stock solution of Trolox in methanol

or ethanol.

2. Assay Procedure:

Preparation of Blank Samples: Prepare blank samples containing only the DPPH solution

and the solvent.

Preparation of Trolox Standards: Prepare a series of Trolox standards.

Absorbance Measurement:

Add a small volume of the blank or Trolox standard to a microplate well or cuvette.

Add a larger volume of the DPPH solution.

Incubate in the dark at room temperature for a specific time (e.g., 30 minutes).

Measure the absorbance at 517 nm.

3. Calculation of LOD:

The LOD is calculated using the same method as described for the ABTS assay. A

commercial DPPH assay kit has a reported limit of detection of 11 μM.[1]

1. Reagent Preparation:

Acetate Buffer (300 mM, pH 3.6): Prepare by dissolving sodium acetate and acetic acid in

deionized water.

TPTZ (2,4,6-Tris(2-pyridyl)-s-triazine) Solution (10 mM): Dissolve TPTZ in 40 mM HCl.

Ferric Chloride (FeCl₃) Solution (20 mM): Dissolve FeCl₃ in deionized water.
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FRAP Reagent: Mix acetate buffer, TPTZ solution, and FeCl₃ solution in a 10:1:1 (v/v/v) ratio.

Prepare this reagent fresh daily and warm it to 37°C before use.

Trolox Standard Stock Solution (e.g., 1 mM): Prepare a stock solution of Trolox in a suitable

solvent.

2. Assay Procedure:

Preparation of Blank Samples: Use the FRAP reagent as the blank.

Preparation of Trolox Standards: Prepare a series of Trolox standards.

Absorbance Measurement:

Add a small volume of the blank or Trolox standard to a microplate well or cuvette.

Add a larger volume of the FRAP reagent.

Incubate at 37°C for a specific time (e.g., 30 minutes).

Measure the absorbance at 593 nm.

3. Calculation of LOD:

The LOD is calculated using the same method as described for the ABTS assay.

By following these protocols and understanding the comparative performance of these assays,

researchers can confidently establish the limit of detection for their ABTS assay and ensure the

generation of robust and reliable antioxidant capacity data.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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